![molecular formula C9H12O2 B3055235 2-[2-(Hydroxymethyl)phenyl]ethanol CAS No. 6346-00-5](/img/structure/B3055235.png)
2-[2-(Hydroxymethyl)phenyl]ethanol
Overview
Description
“2-[2-(Hydroxymethyl)phenyl]ethanol” is a phenolic alcohol . The molecular formula is C9H12O2 . It is commonly present in olive mill wastewater and is a polyphenolic building block used in the synthesis of monobenzoxazine resin .
Synthesis Analysis
The synthesis of “this compound” derivatives can be achieved through the reaction of 3-substituted isocoumarins with an excess of sodium borohydride in methanol .Molecular Structure Analysis
The molecular structure of “this compound” has a dihedral angle of 19.10 (5)° between the mean planes of the two benzene rings . There is an intramolecular O-H⋯O hydrogen bond and the C-C-C-C torsion angle across the bridge between the two rings is 173.13 (14)° .Chemical Reactions Analysis
The reaction of 3-substituted isocoumarins with excess of sodium borohydride in methanol results in the corresponding “this compound” derivatives .Physical And Chemical Properties Analysis
The molecular weight of “this compound” is 152.19 g/mol . It has a Hydrogen Bond Donor Count of 2 and a Hydrogen Bond Acceptor Count of 2 . The compound also has a Rotatable Bond Count of 3 . The Topological Polar Surface Area is 40.5 Ų .Scientific Research Applications
Controlled Release of Bioactives
2-Phenyl ethanol, a natural compound with applications due to its fragrance, bacteriostatic, and antifungal character, is challenging to stabilize and highly volatile. A study by Zarandona et al. (2020) in "Food Hydrocolloids" developed chitosan films with 2-phenyl ethanol, creating inclusion complexes with cyclodextrins (CDs) for controlled release. β-cyclodextrin was selected for its higher retention yield, resulting in films that are homogeneous, transparent, colorless, and mechanically resistant. This method significantly improved the retention of 2-phenyl ethanol in the films (Zarandona et al., 2020).
Hydrogenation Processes
Yadav and Lawate (2011) in the "Journal of Supercritical Fluids" explored the production of 2-phenyl ethanol (2-PEA) by hydrogenating styrene oxide using polyurea encapsulated catalysts in supercritical carbon dioxide. This method is notable for its clean, green process, achieving complete conversion of styrene oxide with 100% selectivity to 2-PEA without by-products or the need for additional promoters (Yadav & Lawate, 2011).
Extraction from Aqueous Solutions
Reis et al. (2006) in the "Journal of Membrane Science" studied the extraction of 2-(4-hydroxyphenyl)ethanol (a phenolic alcohol common in olive mill wastewater) from aqueous solutions using emulsion liquid membranes. They investigated the effect of additives in the membrane phase on solute permeation, providing insights into physical and reactive extraction methods for this compound (Reis et al., 2006).
Stereoselective Synthesis Applications
Shishkina et al. (2016) in the "Russian Chemical Bulletin" reported on the cyclization of pure enantiomers of 1-{2-[hydroxy(diaryl)methyl]phenyl}ethanol, leading to the stereoselective synthesis of 1,3-disubstituted 1,3-dihydroisobenzofurans (phthalans). This process showed moderate-to-high enantiomeric or diastereomeric purity, highlighting its potential in stereoselective organic synthesis (Shishkina et al., 2016).
Antimicrobial Agent Synthesis
Manivel and Khan (2009) in the "Journal of The Chilean Chemical Society" synthesized 2-(2-(hydroxymethyl)phenyl)ethanol derivatives as potential antibacterial agents. They explored the antimicrobial activities of these compounds against various Gram-negative and Gram-positive bacteria, demonstrating the compound's potential in developing new antibacterial agents (Manivel & Khan, 2009).
Safety and Hazards
While specific safety and hazards information for “2-[2-(Hydroxymethyl)phenyl]ethanol” is not available, general safety measures for handling similar compounds include avoiding dust formation, avoiding breathing mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, wearing chemical impermeable gloves, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
2-[2-(hydroxymethyl)phenyl]ethanol | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12O2/c10-6-5-8-3-1-2-4-9(8)7-11/h1-4,10-11H,5-7H2 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXZAAAUGPREPGR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)CCO)CO | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12O2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70286091 | |
Record name | 2-[2-(hydroxymethyl)phenyl]ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70286091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
152.19 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
6346-00-5 | |
Record name | NSC43741 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=43741 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 2-[2-(hydroxymethyl)phenyl]ethanol | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70286091 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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